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Compound of Interest
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Cat. No.: B155198

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-1-hexene, identified by CAS number 1632-16-2, is an unsaturated aliphatic
hydrocarbon.[1][2] Also known by synonyms such as 3-methyleneheptane and 2-ethylhex-1-
ene, this compound is a colorless liquid at room temperature.[3] Its structure features a hexene
backbone with an ethyl group at the second carbon position, resulting in a terminal double
bond. This structural characteristic makes it a reactive and versatile intermediate in organic
synthesis.[4] While primarily utilized in the chemical industry for the synthesis of various
organic compounds, its properties and potential biological interactions are of interest to
researchers in toxicology and drug development. This guide provides a comprehensive
overview of the chemical properties, synthesis, analytical methodologies, and the current
understanding of the biological context of 2-Ethyl-1-hexene.

Chemical and Physical Properties

2-Ethyl-1-hexene is a volatile organic compound with a molecular formula of C8BH16 and a
molecular weight of 112.21 g/mol .[5][6] It is a flammable liquid and is soluble in many organic
solvents but not in water.[5] Key physical and chemical properties are summarized in the table
below for easy reference.
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Property Value Reference
CAS Number 1632-16-2 [6]
Molecular Formula C8H16 [6]
Molecular Weight 112.21 g/mol [6]
Appearance Colorless liquid [3]
Boiling Point 120-121 °C [5]
Melting Point -93°C [5]
Density 0.727 g/cm3 at 20 °C [5]
Refractive Index 1.414 at 20 °C [5]
Flash Point 10 °C [5]

B Insoluble in water; Soluble in
Solubility ) [5]
organic solvents

Synthesis and Industrial Applications

2-Ethyl-1-hexene is primarily synthesized through two main industrial routes: the dimerization
of 1-butene and the dehydration of 2-ethylhexanol. The choice of synthesis route often
depends on the availability of starting materials and desired purity.

A general workflow for the synthesis of 2-Ethyl-1-hexene is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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